Cas no 6595-58-0 (1H-Imidazole, 2,4,5-tribromo-1-(bromomethyl)-)

1H-Imidazole, 2,4,5-tribromo-1-(bromomethyl)- structure
6595-58-0 structure
Product Name:1H-Imidazole, 2,4,5-tribromo-1-(bromomethyl)-
CAS No:6595-58-0
MF:C4H2Br4N2
MW:397.688077449799
CID:397058
PubChem ID:21823104
Update Time:2025-04-19

1H-Imidazole, 2,4,5-tribromo-1-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2,4,5-tribromo-1-(bromomethyl)-
    • 2,4,5-tribromo-1-(bromomethyl)imidazole
    • 2,4,5-Tribromo-1-(bromomethyl)-1H-imidazole
    • 6595-58-0
    • DTXSID90618491
    • Inchi: 1S/C4H2Br4N2/c5-1-10-3(7)2(6)9-4(10)8/h1H2
    • InChI Key: NQAXUNGCVYBLEU-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=C(N1CBr)Br)Br

Computed Properties

  • Exact Mass: 393.69506
  • Monoisotopic Mass: 393.69515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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